Cas no 197445-65-1 (3-methyl-4-(morpholin-4-yl)benzoic acid)

3-methyl-4-(morpholin-4-yl)benzoic acid Properties

Names and Identifiers

• 3-Methyl-4-morpholinobenzoic acid
• 3-methyl-4-morpholin-4-ylbenzoic acid
• 3-methyl-4-(4-morpholinyl)benzoic acid(SALTDATA: FREE)
• 3-Methyl-4-morpholin-4-yl-benzoic acid
• CHEMBRDG-BB 9021801
• 3-METHYL-4-(4-MORPHOLINYL)BENZOIC ACID
• 3-Methyl-4-Morpholin-4-Yl-Benzoic Acid(WX612162)
• 3-methyl-4-(morpholin-4-yl)benzoic acid
• SCHEMBL2772004
• AKOS000100723
• CS-0118846
• 3-methyl-4-morpholin-4-yl-benzoic acid, AldrichCPR
• Benzoic acid, 3-methyl-4-(4-morpholinyl)-
• 197445-65-1
• Z959338432
• DTXSID50594222
• DA-08594
• XHA44565
• 3-methyl-4-(4-morpholinyl)benzoic acid
• STL412392
• AS-65035
• 3-Methyl-4-morpholinobenzoicacid
• WFJKSKWRBZDCKE-UHFFFAOYSA-N
• EN300-247972
• MFCD08445782
• +Expand

• MDL： MFCD08445782
• InChIKey： WFJKSKWRBZDCKE-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H15NO3/c1-9-8-10(12(14)15)2-3-11(9)13-4-6-16-7-5-13/h2-3,8H,4-7H2,1H3,(H,14,15)
• SMILES： CC1=CC(=CC=C1N2CCOCC2)C(=O)O

Computed Properties

• Exact Mass: 221.10500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 221.10519334g/mol
• Heavy Atom Count: 16
• Complexity: 251
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• LogP: 1.59480
• PSA: 49.77000
• Refractive Index: 1.572
• Boiling Point: 416.2°C at 760 mmHg
• Flash Point: 205.5°C
• Density: 1.218

3-methyl-4-(morpholin-4-yl)benzoic acid Security Information

3-methyl-4-(morpholin-4-yl)benzoic acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%